Cas no 42843-94-7 (2-(Ethoxycarbonyl)ethyltriphenyl-phosphonium bromide)

2-(Ethoxycarbonyl)ethyltriphenylphosphonium bromide is a quaternary phosphonium salt widely used as a key reagent in organic synthesis, particularly in Wittig reactions for the formation of alkenes. Its structure, featuring an ethoxycarbonyl group, enhances reactivity and selectivity in olefination processes, making it valuable for constructing complex molecules. The compound’s stability under standard conditions ensures consistent performance in synthetic applications. It is particularly useful in the preparation of α,β-unsaturated esters, a common motif in pharmaceuticals and fine chemicals. The bromide counterion further improves solubility in polar solvents, facilitating reaction workup. This reagent is favored for its reliability and versatility in synthetic organic chemistry.
2-(Ethoxycarbonyl)ethyltriphenyl-phosphonium bromide structure
42843-94-7 structure
Product Name:2-(Ethoxycarbonyl)ethyltriphenyl-phosphonium bromide
CAS No:42843-94-7
MF:C23H24BrO2P
MW:443.313226699829
MDL:MFCD03701355
CID:329167
Update Time:2025-06-08

2-(Ethoxycarbonyl)ethyltriphenyl-phosphonium bromide Chemical and Physical Properties

Names and Identifiers

    • 2-(Ethoxycarbonyl)ethyltriphenylphosphonium bromide
    • (3-Ethoxy-3-oxopropyl)triphenylphosphonium bromide
    • (3-ethoxy-3-oxopropyl)-triphenylphosphanium,bromide
    • 2-(Ethoxycarbonyl)ethyltriphenyl-phosphonium bromide
    • Phosphonium,(3-ethoxy-3-oxopropyl)triphenyl-, bromide (1:1)
    • 2-(3-OXO-3,4-DIHYDRO-2H-BENZOTHIAZIN-7-YL)-ISONICOTINIC ACID
    • ethoxycarbonylethyltriphenylphosphonium bromide
    • 2-(Ethoxycarbonyl)ethyl triphenylphosphonium bromide
    • (3-Ethoxy-3-oxo-propyl)-triphenyl-phosphonium bromide
    • Q1U7R24XWI
    • NSC131462
    • (3-Ethoxy-3-oxopropyl)(triphenyl)phosphonium bromide
    • ANKBQEBRESYXDT-UHFFFAOYSA-M
    • 5915AB
    • OR10644
    • ZB1735
    • MDL: MFCD03701355
    • Inchi: 1S/C23H24O2P.BrH/c1-2-25-23(24)18-19-26(20-12-6-3-7-13-20,21-14-8-4-9-15-21)22-16-10-5-11-17-22;/h3-17H,2,18-19H2,1H3;1H/q+1;/p-1
    • InChI Key: ANKBQEBRESYXDT-UHFFFAOYSA-M
    • SMILES: [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCC(=O)OCC

Computed Properties

  • Exact Mass: 442.07000
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 372
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • PSA: 39.89000
  • LogP: 0.93770

2-(Ethoxycarbonyl)ethyltriphenyl-phosphonium bromide Security Information

  • Signal Word:Warning
  • Hazard Statement: H302+H312+H332
  • Warning Statement: P280
  • Hazardous Material Identification: Xi
  • Storage Condition:Inert atmosphere,2-8°C

2-(Ethoxycarbonyl)ethyltriphenyl-phosphonium bromide Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

2-(Ethoxycarbonyl)ethyltriphenyl-phosphonium bromide Pricemore >>

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abcr
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2-(Ethoxycarbonyl)ethyl triphenylphosphonium bromide, 90%; .
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Additional information on 2-(Ethoxycarbonyl)ethyltriphenyl-phosphonium bromide

Introduction to 2-(Ethoxycarbonyl)ethyltriphenylphosphonium Bromide (CAS No. 42843-94-7)

2-(Ethoxycarbonyl)ethyltriphenylphosphonium bromide, with the CAS number 42843-94-7, is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is a quaternary phosphonium salt, characterized by its unique structure and chemical properties, making it an essential reagent in various synthetic transformations and biological applications.

The molecular structure of 2-(Ethoxycarbonyl)ethyltriphenylphosphonium bromide consists of a triphenylphosphonium cation and an ethoxycarbonyl-substituted ethyl group. The triphenylphosphonium moiety imparts strong nucleophilic and organocatalytic properties, while the ethoxycarbonyl group provides additional functional versatility. This combination makes the compound a valuable tool in the synthesis of complex organic molecules and pharmaceuticals.

In recent years, 2-(Ethoxycarbonyl)ethyltriphenylphosphonium bromide has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as a precursor in the synthesis of phosphonate prodrugs. Phosphonate prodrugs are designed to enhance the bioavailability and pharmacokinetic properties of therapeutic agents, particularly for drugs that suffer from poor solubility or rapid degradation in biological environments. The ethoxycarbonyl group in 2-(Ethoxycarbonyl)ethyltriphenylphosphonium bromide can be selectively cleaved under specific conditions, releasing the active drug moiety in a controlled manner.

Beyond medicinal chemistry, 2-(Ethoxycarbonyl)ethyltriphenylphosphonium bromide has found applications in materials science, particularly in the development of functional polymers and nanomaterials. The compound can serve as a building block for the synthesis of phosphonium-containing polymers, which exhibit unique optical, electrical, and mechanical properties. These polymers have potential applications in areas such as optoelectronics, sensors, and drug delivery systems.

The synthetic utility of 2-(Ethoxycarbonyl)ethyltriphenylphosphonium bromide is further enhanced by its ability to participate in various chemical reactions. For instance, it can act as a Michael acceptor in conjugate addition reactions, facilitating the construction of carbon-carbon bonds. Additionally, the compound can undergo Wittig reactions to form alkenes, making it a valuable reagent in the synthesis of complex organic frameworks.

In terms of safety and handling, 2-(Ethoxycarbonyl)ethyltriphenylphosphonium bromide should be stored under dry conditions and protected from moisture to prevent hydrolysis. It is important to handle the compound with appropriate personal protective equipment (PPE) to ensure safety during laboratory operations.

The latest research on 2-(Ethoxycarbonyl)ethyltriphenylphosphonium bromide has also explored its potential as a catalyst or cocatalyst in organocatalytic reactions. Studies have shown that the compound can effectively promote asymmetric transformations, leading to the synthesis of chiral compounds with high enantioselectivity. This property is particularly valuable in the pharmaceutical industry, where chiral purity is crucial for drug efficacy and safety.

In conclusion, 2-(Ethoxycarbonyl)ethyltriphenylphosphonium bromide (CAS No. 42843-94-7) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and properties make it an indispensable reagent for researchers and chemists working on advanced synthetic projects and innovative material designs. As research continues to uncover new applications and improvements in synthetic methods, the importance of this compound is likely to grow further.

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